Cas no 4372-87-6 (Octadecanamide, N-(1-oxooctadecyl)-)

• Product Name: Octadecanamide, N-(1-oxooctadecyl)-
• CAS No: 4372-87-6
• MF: C₃₆H₇₁NO₂
• MW: 549.954451799393
• CID: 1515851
• PubChem ID: 18377766
• Update Time: 2025-04-21

Octadecanamide, N-(1-oxooctadecyl)- Chemical and Physical Properties

Names and Identifiers

• Octadecanamide, N-(1-oxooctadecyl)-
• N-octadecanoyloctadecanamide
• DTXSID90593274
• 4372-87-6
• SCHEMBL1803511

• Inchi： 1S/C36H71NO2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35(38)37-36(39)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-34H2,1-2H3,(H,37,38,39)
• InChI Key： MFPOQHJDIPCXSL-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCCCCCCCCCC)NC(CCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 549.54883
• Monoisotopic Mass: 549.54848051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 39
• Rotatable Bond Count: 32
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 16.1
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17